Synthesis, characterization and mass-spectrometric analysis of [LSn(IV)F4−x]x+ salts [L = tris ((1-ethyl-benzoimidazol-2-yl)methyl)amine, x = 1–4]†

Dalton Transactions Pub Date: 2018-11-09 DOI: 10.1039/C8DT03908A

Abstract

A series of complexes with the formulae [(BIMEt3)SnF4−x][OTf]x with x = 1–4 has been synthesized by successive fluoride abstraction from SnF4 with TMSOTf in the presence of the tetradentate nitrogen donor BIMEt3 (tris ((1-ethyl-benzoimidazol-2-yl)methyl)amine). Single crystal X-ray diffraction and heteronuclear NMR spectroscopic analysis provided insight into these new main group cations. Electrospray ionization mass spectrometric analysis on solutions containing the different salts allowed for successful detection of the cations [(BIMEt3)SnF]3+, [(BIMEt3)SnF2]2+ and [(BIMEt3)SnF3]+.

Graphical abstract: Synthesis, characterization and mass-spectrometric analysis of [LSn(IV)F4−x]x+ salts [L = tris ((1-ethyl-benzoimidazol-2-yl)methyl)amine, x = 1–4]
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